
CBZ-D-VALINE CAS number and molecular
structure.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CBZ-D-VALINE

Cat. No.: B2470294 Get Quote

An In-depth Technical Guide to CBZ-D-VALINE
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-α-Carbobenzyloxy-D-valine

(CBZ-D-VALINE), a critical chiral building block in synthetic organic chemistry and drug

development. This document details its chemical and physical properties, a standard synthesis

protocol, and its primary applications.

Core Compound Identification
CBZ-D-VALINE is the N-Cbz protected form of the D-isomer of valine, an essential amino acid.

The carbobenzyloxy (Cbz or Z) group serves as a crucial protecting group in peptide synthesis,

preventing the amino group of D-valine from undergoing unwanted reactions during peptide

bond formation.

Molecular Structure:

The structure consists of a D-valine molecule where the amino group is attached to a

carbobenzyloxy group.
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Physicochemical and Spectroscopic Data
A summary of the key quantitative data for CBZ-D-VALINE is presented in the tables below for

easy reference and comparison.

Table 1: Chemical Identifiers and Molecular Properties

Parameter Value Reference

CAS Number 1685-33-2 [3][4][5]

Molecular Formula C₁₃H₁₇NO₄

Molecular Weight 251.28 g/mol

Appearance
White to off-white crystalline

powder

Table 2: Physical and Chemical Properties

Property Value Reference

Melting Point 58.0 to 63.0 °C

Solubility

Sparingly soluble in water.

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

Optical Rotation
[α]20/D +3.0 to +6.0° (c=2,

Acetic Acid)

Synthesis of CBZ-D-VALINE: Experimental Protocol
The following protocol describes a standard method for the synthesis of CBZ-D-VALINE via the

Schotten-Baumann reaction, adapted from procedures for the L-enantiomer. This reaction

involves the acylation of the amino group of D-valine using benzyl chloroformate under basic

conditions.
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Materials:

D-Valine

2M Sodium hydroxide solution

Sodium carbonate

Benzyl chloroformate (Cbz-Cl)

1,4-Dioxane (or other suitable organic solvent)

Dichloromethane (for extraction)

Concentrated hydrochloric acid

Deionized water

Procedure:

Dissolution: In a suitable reaction vessel, dissolve D-valine in a 2M sodium hydroxide

solution and add sodium carbonate. Stir until all solids are completely dissolved.

Cooling: Cool the reaction mixture to below 0°C using an ice-salt bath.

Addition of Protecting Group: Prepare a solution of benzyl chloroformate in 1,4-dioxane. Add

this solution dropwise to the cooled D-valine solution while vigorously stirring. Maintain the

reaction temperature below 20°C throughout the addition.

Reaction: Allow the reaction to proceed at room temperature for approximately 8 hours with

continuous stirring.

Extraction: After the reaction is complete, extract the mixture with dichloromethane to

remove unreacted benzyl chloroformate and other organic impurities. Discard the organic

phase.

Acidification and Precipitation: Cool the aqueous phase to below 10°C. Slowly add

concentrated hydrochloric acid dropwise with stirring until the pH of the solution reaches 2. A
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white solid precipitate of CBZ-D-VALINE will form.

Isolation and Purification: Continue stirring the mixture at 10°C for 30 minutes to ensure

complete precipitation. Collect the solid product by filtration.

Washing and Drying: Wash the collected solid with cold deionized water to remove any

remaining salts. Dry the purified product under a vacuum to yield white, crystalline CBZ-D-
VALINE.

Workflow Diagram:

Synthesis Workflow for CBZ-D-VALINE
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Caption: A flowchart illustrating the key steps in the synthesis of CBZ-D-VALINE.

Applications in Drug Development and Research
CBZ-D-VALINE is a valuable intermediate in the synthesis of pharmaceuticals and

biochemicals. Its primary application is in peptide synthesis, where the Cbz group provides

temporary protection for the amino functionality.

Peptide Synthesis: It is a fundamental building block for the solid-phase and solution-phase

synthesis of peptides containing D-valine residues. D-amino acids are incorporated into
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peptide-based drug candidates to increase their stability against enzymatic degradation,

thereby improving their pharmacokinetic profiles.

Chiral Synthesis: It serves as a chiral precursor in the asymmetric synthesis of various

complex organic molecules and active pharmaceutical ingredients (APIs).

Enzyme Inhibitors: CBZ-D-VALINE and its derivatives are used in the development of

enzyme inhibitors, where the specific stereochemistry is crucial for biological activity.

Safety and Handling
CBZ-D-VALINE should be handled with standard laboratory safety precautions. It is advisable

to wear personal protective equipment, including gloves and safety glasses. For detailed safety

information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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